Cas no 2224209-48-5 (N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide)

• Product Name: N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide
• CAS No: 2224209-48-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5411366
• PubChem ID: 136569194
• Update Time: 2025-07-15

N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3488621107
• N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide
• N-{7-methyl-6-oxaspiro[3.4]octan-2-yl}prop-2-enamide
• EN300-6715578
• AKOS034109993
• 2224209-48-5

• Inchi： 1S/C11H17NO2/c1-3-10(13)12-9-5-11(6-9)4-8(2)14-7-11/h3,8-9H,1,4-7H2,2H3,(H,12,13)
• InChI Key： PIHPTSNIPXQJFP-UHFFFAOYSA-N
• SMILES： O1C(C)CC2(C1)CC(C2)NC(C=C)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide

Professional Introduction to N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide (CAS No. 2224209-48-5)

N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide, identified by the CAS number 2224209-48-5, is a compound of significant interest in the field of chemical and biomedical research. This spirocyclic amide derivative has garnered attention due to its unique structural features and potential applications in drug discovery and molecular chemistry.

The molecular structure of N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide incorporates a spirocyclic oxane ring fused with an octane backbone, which contributes to its distinct stereochemical properties. The presence of a methyl group at the 7-position and an amide functional group at the 2-position of the spirocyclic core enhances its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry applications.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding specificity and stability in biological systems. The oxaspiro framework of N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide has been explored for its potential in modulating various biological pathways, particularly in the context of enzyme inhibition and receptor binding studies.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The spirocyclic core provides a rigid scaffold that can be modified through various chemical reactions, allowing researchers to tailor its properties for specific applications. For instance, the amide group can be further functionalized to introduce additional pharmacophores or to enhance solubility and bioavailability.

The synthesis of N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide involves multi-step organic transformations, including ring-closing metathesis, nucleophilic substitution, and condensation reactions. These synthetic strategies have been optimized to ensure high yields and purity, which are critical for downstream applications such as biological testing and pharmacokinetic studies.

In the realm of drug discovery, N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide has been investigated for its potential as an intermediate in the development of novel therapeutic agents. Its structural motif has shown promise in interactions with target proteins, particularly those involved in inflammatory responses and metabolic disorders. Preclinical studies have demonstrated that derivatives of this compound exhibit favorable pharmacological profiles, including anti-inflammatory and antioxidant activities.

The use of computational modeling techniques has further enhanced the understanding of how N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide interacts with biological targets. Molecular dynamics simulations and docking studies have revealed insights into its binding mode and affinity, providing valuable guidance for structure-based drug design. These computational approaches have been instrumental in identifying lead compounds that can be further optimized for therapeutic efficacy.

The versatility of N-(7-Methyl-6-oxaspiro[3.4]octan-2-yl)prop-2-enamide extends beyond its role as a synthetic intermediate. It has also been explored as a ligand in coordination chemistry, where its ability to form stable complexes with metal ions opens up possibilities for applications in catalysis and material science. The unique electronic properties of the spirocyclic core make it an attractive candidate for designing metallocomplexes with tailored functionalities.

The growing body of research on spirocyclic compounds underscores their importance in modern chemistry and biology. N-(7-Methyl-6-oxaspiro[3.4]octan-2-y1))prop - 2 - enamide stands out as a prime example of how structural innovation can lead to novel materials and therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in both academic and industrial settings.

In conclusion, N-(7 - Methyl - 6 - oxaspi ro [ 3 . 4 ] o c t an - 2 - yl ) prop - 2 - en ami de ( CAS No . 2224209 - 48 - 5 ) is a multifaceted compound with broad implications in chemical biology and drug discovery . Its unique structural features, synthetic accessibility, and promising biological activities make it a compelling subject for further investigation . As our understanding of its properties continues to expand, so too will its potential applications across various scientific disciplines.